6-hydroxy-N-(2-methoxy-5-methylphenyl)pyrimidine-4-carboxamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-6-oxo-1H-pyrimidine-4-carboxamide
• InChI: InChI=1S/C13H13N3O3/c1-8-3-4-11(19-2)9(5-8)16-13(18)10-6-12(17)15-7-14-10/h3-7H,1-2H3,(H,16,18)(H,14,15,17)
• InChI Key: FADJNJVMHHDSTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C2=CC(=O)NC=N2
• Molecular Formula: C13H13N3O3
• Molecular Weight: 259.26 g/mol
• CAS No.: 2034360-36-4

Description

6-hydroxy-N-(2-methoxy-5-methylphenyl)pyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C13H13N3O3 and its molecular weight is 259.265. The purity is usually 95%.
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Scientific Research Applications

Antiviral Activity of Pyrimidine Derivatives

Pyrimidine derivatives, such as 2,4-diamino-6-hydroxypyrimidines substituted at position 5, have shown potential in inhibiting retrovirus replication in cell culture. The synthesis of these compounds involves alkylation and cyclization processes, leading to the production of derivatives that exhibit marked inhibitory effects on human immunodeficiency virus and Moloney murine sarcoma virus-induced cytopathicity. This highlights the role of pyrimidine derivatives in exploring antiviral agents (Hocková et al., 2003).

Anticancer and Antifungal Activities

Novel pyrimidine derivatives have been synthesized with significant anticancer and antifungal activities. For example, pyrido[1,2-a]pyrimidine-3-carboxamide derivatives were prepared, showcasing promising anticancer activity against human cancer cell lines. This emphasizes the potential of pyrimidine derivatives in the development of new therapeutic agents for cancer treatment (Santhosh Kumar et al., 2015).

Liquid Crystal Properties

Aryl esters of laterally substituted 5-pyrimidinecarboxylic acids have been synthesized, revealing liquid crystal properties. The study of these compounds contributes to the understanding and development of new materials for liquid crystal displays, highlighting the versatility of pyrimidine derivatives in material science (Mikhaleva, 2003).

Herbicidal Activity

Pyrimidine derivatives have also been explored for their potential in agricultural applications, particularly as herbicides. The synthesis and study of dimethoxypyrimidines and their analogues have demonstrated significant herbicidal activity, offering a pathway for the development of new herbicidal compounds (Nezu et al., 1996).